Cas no 1540712-35-3 (3-4-(1H-pyrazol-1-yl)phenylbutanoic acid)

• Product Name: 3-4-(1H-pyrazol-1-yl)phenylbutanoic acid
• CAS No: 1540712-35-3
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6486654
• PubChem ID: 82619071
• Update Time: 2025-05-25

3-4-(1H-pyrazol-1-yl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(1H-pyrazol-1-yl)phenylbutanoic acid
• 3-[4-(1H-pyrazol-1-yl)phenyl]butanoic acid
• EN300-1765076
• 1540712-35-3

• Inchi： 1S/C13H14N2O2/c1-10(9-13(16)17)11-3-5-12(6-4-11)15-8-2-7-14-15/h2-8,10H,9H2,1H3,(H,16,17)
• InChI Key： FZSBPJQNNVTPLT-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CC(=CC=1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-4-(1H-pyrazol-1-yl)phenylbutanoic acid

Comprehensive Overview of 3-4-(1H-pyrazol-1-yl)phenylbutanoic acid (CAS No. 1540712-35-3): Properties, Applications, and Research Insights

3-4-(1H-pyrazol-1-yl)phenylbutanoic acid (CAS No. 1540712-35-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This pyrazole-derived carboxylic acid combines a phenylbutanoic acid backbone with a 1H-pyrazol-1-yl substituent, offering versatile reactivity for drug discovery and material science applications. Researchers are particularly interested in its potential as a small-molecule modulator for targeted therapies, aligning with current trends in precision medicine and personalized healthcare.

The molecular structure of 1540712-35-3 features a butanoic acid chain linked to a phenyl ring at position 4, which is further substituted with a nitrogen-rich pyrazole heterocycle. This arrangement creates multiple sites for hydrogen bonding and π-π stacking interactions, explaining its growing popularity in medicinal chemistry projects. Recent patent literature suggests applications in developing anti-inflammatory agents and metabolic disorder treatments, coinciding with rising global searches for "next-generation NSAID alternatives" and "diabetes mellitus therapeutics."

From a synthetic chemistry perspective, 3-4-(1H-pyrazol-1-yl)phenylbutanoic acid serves as a valuable building block for creating more complex architectures. Its carboxylic acid functionality allows for straightforward amide coupling reactions, while the pyrazole ring provides opportunities for N-alkylation or metal-catalyzed cross-coupling transformations. These properties make it particularly relevant to researchers investigating "fragment-based drug design" and "click chemistry applications," both trending topics in ACS publications and drug discovery forums.

Analytical characterization of CAS 1540712-35-3 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing the pharmaceutical industry's demand for rigorous quality control standards. The compound's logP and pKa values suggest favorable bioavailability characteristics, explaining its inclusion in several ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) screening libraries. This aligns with growing public interest in "drug solubility enhancement" and "oral bioavailability improvement" strategies.

In material science applications, the π-conjugated system of 3-4-(1H-pyrazol-1-yl)phenylbutanoic acid shows promise for developing organic semiconductors and coordination polymers. The compound's ability to act as a bridging ligand for transition metals has sparked interest in "MOF design" (Metal-Organic Frameworks) research, a hot topic receiving increased funding in renewable energy sectors. These applications connect with global searches for "energy storage materials" and "carbon capture technologies."

Safety and handling protocols for 1540712-35-3 follow standard laboratory practices for organic acids, with particular attention to its potential irritant properties. Proper PPE (Personal Protective Equipment) including nitrile gloves and safety goggles is recommended during manipulation, reflecting workplace safety trends amplified by post-pandemic lab hygiene awareness. The compound's SDS (Safety Data Sheet) typically emphasizes standard chemical storage conditions at room temperature.

The commercial availability of 3-4-(1H-pyrazol-1-yl)phenylbutanoic acid through specialized chemical suppliers has increased significantly since 2020, with purity grades ranging from 95% to HPLC-grade 99%. Pricing trends show particular interest from CROs (Contract Research Organizations) working on kinase inhibitor projects, coinciding with rising Google searches for "custom synthesis services" and "pharma intermediates suppliers." The compound's structure-activity relationship (SAR) potential continues to drive demand in high-throughput screening platforms.

Ongoing research explores derivatives of 1540712-35-3 for neuroprotective applications, particularly in Alzheimer's disease models. This connects with increasing public health searches about "cognitive decline prevention" and "neurodegeneration mechanisms." The compound's ability to potentially modulate enzyme targets like COX-2 or phosphodiesterases makes it relevant to discussions about multi-target therapeutics, a paradigm shift in modern pharmacology.

Environmental fate studies suggest 3-4-(1H-pyrazol-1-yl)phenylbutanoic acid undergoes biodegradation under standard conditions, with no significant bioaccumulation potential reported. These characteristics align with the pharmaceutical industry's growing focus on "green chemistry principles" and "sustainable synthesis" – topics generating increased academic and industrial discourse. Regulatory filings indicate the compound currently falls outside REACH restriction lists in major markets.

Future research directions for 1540712-35-3 may explore its potential in combination therapies and drug delivery systems, particularly through prodrug approaches. The scientific community shows growing interest in its structure-property relationships for crystal engineering applications, responding to demands for improved pharmaceutical formulations. As patent activity surrounding this compound increases, it continues to appear in literature discussing "intellectual property in medicinal chemistry" and "patent cliffs in pharma."